Cas no 2137734-73-5 (Cyclobutanesulfonyl fluoride, 3-oxo-)

• Product Name: Cyclobutanesulfonyl fluoride, 3-oxo-
• CAS No: 2137734-73-5
• MF: C₄H₅FO₃S
• MW: 152.144103765488
• CID: 5263398
• Update Time: 2025-08-05

Cyclobutanesulfonyl fluoride, 3-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanesulfonyl fluoride, 3-oxo-
• 3-Oxo-cyclobutanesulfonyl fluoride

• Inchi： 1S/C4H5FO3S/c5-9(7,8)4-1-3(6)2-4/h4H,1-2H2
• InChI Key： GTEPQAYAORZVNB-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)CC(=O)C1

Additional information on Cyclobutanesulfonyl fluoride, 3-oxo-

Cyclobutanesulfonyl fluoride, 3-oxo- (CAS No. 2137734-73-5): A Comprehensive Overview

The compound Cyclobutanesulfonyl fluoride, 3-oxo- (CAS No. 2137734-73-5) represents a significant advancement in the field of organic chemistry and pharmaceutical research. This specialized reagent is widely recognized for its unique structural properties and versatile applications in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals. Its molecular structure, characterized by a cyclobutane ring substituted with a sulfonyl fluoride group and an oxo group, imparts distinctive reactivity that makes it invaluable in various chemical transformations.

In recent years, the demand for high-purity intermediates in drug synthesis has surged, driven by the need for more efficient and selective synthetic routes. The Cyclobutanesulfonyl fluoride, 3-oxo- (CAS No. 2137734-73-5) has emerged as a critical building block in this context. Its ability to participate in nucleophilic substitution reactions under mild conditions allows for the facile introduction of sulfonyl groups into complex molecular frameworks. This property is particularly advantageous in medicinal chemistry, where sulfonyl-containing compounds often exhibit enhanced bioactivity and pharmacological properties.

One of the most compelling applications of this compound is in the synthesis of sulfonamides, a class of heterocyclic compounds that are widely used as drugs due to their broad spectrum of biological activity. The sulfonyl fluoride functionality in Cyclobutanesulfonyl fluoride, 3-oxo- (CAS No. 2137734-73-5) can be selectively converted into sulfonamides through nucleophilic aromatic substitution or metal-catalyzed reactions. This transformation is highly regioselective and proceeds with high yields, making it an ideal choice for large-scale pharmaceutical production.

Moreover, the oxo group present in the molecule contributes to its reactivity by facilitating intramolecular cyclization reactions. This feature has been exploited in the synthesis of cyclic sulfones and other oxygen-containing heterocycles, which are important scaffolds in drug design. Recent studies have demonstrated that Cyclobutanesulfonyl fluoride, 3-oxo- (CAS No. 2137734-73-5) can be used to construct complex cyclic structures through intramolecular Friedel-Crafts alkylation or cyclization reactions, providing chemists with a powerful tool for generating novel molecular architectures.

The compound's stability under various reaction conditions further enhances its utility in synthetic chemistry. Unlike some other sulfonyl fluorides that may decompose under harsh conditions, Cyclobutanesulfonyl fluoride, 3-oxo- (CAS No. 2137734-73-5) remains stable at elevated temperatures and in the presence of strong bases or acids. This stability ensures consistent performance across a wide range of synthetic protocols, making it a reliable choice for both academic research and industrial applications.

In the realm of agrochemicals, this compound has also found significant use as an intermediate in the synthesis of herbicides and fungicides. The sulfonyl group is known to impart herbicidal activity by inhibiting key enzymatic pathways in plants. By incorporating Cyclobutanesulfonyl fluoride, 3-oxo- (CAS No. 2137734-73-5) into the molecular structure of agrochemicals, researchers have been able to develop more potent and selective crop protection agents that minimize environmental impact while maximizing efficacy.

The versatility of Cyclobutanesulfonyl fluoride, 3-oxo- (CAS No. 2137734-73-5) extends beyond its role as a synthetic intermediate; it also serves as a valuable tool in mechanistic studies. Researchers have utilized this compound to investigate reaction mechanisms involving sulfonyl fluorides, providing insights into how these transformations proceed at a molecular level. Such studies are crucial for developing more efficient synthetic methodologies and understanding the fundamental principles governing organic reactions.

Recent advancements in green chemistry have also highlighted the importance of sustainable reagents like Cyclobutanesulfonyl fluoride, 3-oxo- (CAS No. 2137734-73-5). Its high atom economy and minimal byproduct formation make it an environmentally friendly choice for synthetic chemists seeking to reduce their ecological footprint. As regulatory pressures on chemical manufacturing continue to grow, compounds that align with green chemistry principles are becoming increasingly sought after.

The future prospects for this compound are promising, with ongoing research exploring new applications and synthetic strategies. Innovations in catalytic systems and reaction optimization are expected to further enhance its utility in drug discovery and material science. As our understanding of organic chemistry continues to evolve, compounds like Cyclobutanesulfonyl fluoride, 3-oxo- (CAS No. 2137734-73-5) will undoubtedly play a pivotal role in shaping the next generation of chemical innovations.